Cas no 27457-25-6 (Pyrimidinecarboxylic acid)

Pyrimidinecarboxylic acid structure
Pyrimidinecarboxylic acid structure
Product Name:Pyrimidinecarboxylic acid
CAS No:27457-25-6
MF:C5H4N2O2
MW:124.097460746765
CID:4459943
PubChem ID:12626245
Update Time:2025-04-24

Pyrimidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Pyrimidinecarboxylic acid
    • 27457-25-6
    • 2-Pyrimidinecarboxylic acid
    • pyrimidine carboxylic acid
    • CHEMBL5184766
    • 2-Pyrimidine-carboxylic acid
    • AC-706
    • 2-Carboxypyrimidine
    • CCG-321209
    • MFCD00856161
    • SCHEMBL108190
    • F2145-0274
    • DB-024736
    • PD020331
    • 687-914-9
    • 31519-62-7
    • SB36540
    • FP15840
    • pyrimidine, 2-carboxy-
    • Pyrimidine-2-carboxylic acid;2-carboxy-Pyrimidine
    • Pyrimidine-2-carboxylic acid, 97%
    • P2328
    • DTXSID00901503
    • PS-3889
    • HY-60346
    • ZFCHNZDUMIOWFV-UHFFFAOYSA-N
    • PB18516
    • Pyrimidine-2-carboxylic acid
    • 2-Pyrimidinecarboxylicacid
    • SY004101
    • pyrimidine-carboxylic acid
    • NoName_629
    • 2-carboxy-Pyrimidine
    • CS-D0763
    • STL488931
    • P67451
    • 2- pyrimidinecarboxylic acid
    • EN300-80230
    • AKOS000279272
    • Inchi: 1S/C5H4N2O2/c8-5(9)4-6-2-1-3-7-4/h1-3H,(H,8,9)
    • InChI Key: ZFCHNZDUMIOWFV-UHFFFAOYSA-N
    • SMILES: OC(C1N=CC=CN=1)=O

Computed Properties

  • Exact Mass: 124.027277375Da
  • Monoisotopic Mass: 124.027277375Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 63.1Ų
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